2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C25H28N2O4S2/c1-17-7-10-23(11-8-17)33(30,31)27-13-5-6-21-16-22(9-12-24(21)27)26-32(28,29)25-15-19(3)18(2)14-20(25)4/h7-12,14-16,26H,5-6,13H2,1-4H3
• InChI Key: DIQQGNOOLRKFIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NS(=O)(=O)C4=C(C=C(C(=C4)C)C)C
• Molecular Formula: C25H28N2O4S2
• Molecular Weight: 484.6 g/mol
• CAS No.: 946240-32-0

Description

This compound is a sulfonamide derivative featuring a 1,2,3,4-tetrahydroquinoline scaffold substituted with a 4-methylbenzenesulfonyl group at position 1 and a 2,4,5-trimethylbenzenesulfonamide moiety at position 4. Its molecular formula is C₃₀H₃₂N₂O₄S₂, with a molecular weight of 572.7 g/mol. The structural complexity arises from the dual sulfonamide groups and alkyl substituents, which influence its physicochemical properties and biological interactions.

Biological Activity

2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a complex chemical compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

Chemical Structure and Properties

The compound features a sulfonamide group and a tetrahydroquinoline moiety, which are known to influence its biological activity. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{24}\text{N}_2\text{O}_2\text{S}_2$$

Antitumor Activity

Recent studies have indicated that derivatives of sulfonamides exhibit significant antitumor activity. A notable study investigated the effects of various benzenesulfonamide analogs on glioblastoma (GBM) cells. The compound exhibited a cytotoxic effect with a growth inhibition rate of approximately 78% in U87 cell lines at 100 µM concentration. This was compared to the control drug cisplatin, which showed a 90% inhibition rate .

Cardiovascular Effects

Research has also focused on the cardiovascular implications of sulfonamide derivatives. In an isolated rat heart model, compounds similar to 2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide were shown to alter perfusion pressure and coronary resistance. Specifically, one derivative decreased perfusion pressure significantly compared to controls. This suggests potential applications in managing cardiovascular conditions through calcium channel modulation .

The biological activities of this compound can be attributed to several mechanisms:

• Inhibition of Receptor Tyrosine Kinases : The compound may interfere with tropomyosin receptor kinase A (TrkA), which is implicated in cell survival and proliferation pathways in cancer cells .
• Calcium Channel Blockade : Similar sulfonamide compounds have demonstrated the ability to inhibit calcium channels, leading to reductions in perfusion pressure and coronary resistance .

Study 1: Anticancer Efficacy

A study published in July 2023 assessed the anticancer efficacy of various benzenesulfonamide derivatives against GBM cells. The results highlighted the compound's ability to induce cell death through apoptosis pathways. Morphological assessments confirmed significant changes in treated cells compared to untreated controls .

Study 2: Cardiovascular Implications

Another investigation utilized an isolated rat heart model to evaluate the cardiovascular effects of sulfonamide derivatives. The experimental design involved administering different concentrations of these compounds and measuring their impact on perfusion pressure over time. Results indicated that specific derivatives could modulate cardiac function through calcium channel interaction .

Pharmacokinetic Considerations

Pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) are crucial for understanding the therapeutic potential of this compound. Theoretical models have been employed to predict these parameters using software tools like SwissADME and Admetlab 2.0. These models suggest favorable permeability characteristics for certain derivatives in cellular environments .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with two structurally related sulfonamide-tetrahydroquinoline derivatives, focusing on molecular features, substituent effects, and available experimental data.

Table 1: Structural and Molecular Comparison

Feature	Target Compound	Compound A: N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl]-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide	Compound B: N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-6-yl)-4-Fluorobenzene-1-Sulfonamide
Core Structure	1,2,3,4-Tetrahydroquinoline with dual sulfonamide groups	1,2,3,4-Tetrahydroquinoline with dual sulfonamide groups	1,2,3,4-Tetrahydroquinoline with benzoyl and sulfonamide groups
Substituents	- 4-Methylbenzenesulfonyl (position 1) - 2,4,5-Trimethylbenzenesulfonamide (position 6)	- Benzenesulfonyl (position 1) - 2-Methoxy-4,5-dimethylbenzenesulfonamide (position 6)	- Benzoyl (position 1) - 4-Fluorobenzenesulfonamide (position 6)
Molecular Formula	C₃₀H₃₂N₂O₄S₂	C₂₅H₂₆N₂O₅S₂	C₂₂H₁₉FN₂O₃S
Molecular Weight (g/mol)	572.7	498.6	410.5
Key Functional Groups	- Methyl groups (enhanced lipophilicity) - Dual sulfonamides (hydrogen-bonding capacity)	- Methoxy group (polarity) - Dimethyl substituents (moderate lipophilicity)	- Fluorine atom (electrophilicity) - Benzoyl (π-π stacking potential)
Reported Bioactivity	Not explicitly documented	Not explicitly documented	Not explicitly documented

Substituent-Driven Properties:

Lipophilicity: The target compound’s 2,4,5-trimethylphenyl group increases lipophilicity compared to Compound A’s methoxy and dimethyl groups, which introduce polarity. This difference may affect membrane permeability and metabolic stability .

Steric Effects :

• The target compound ’s 4-methylbenzenesulfonyl group introduces steric bulk at position 1, which could hinder interactions with flat binding sites. In contrast, Compound B’s benzoyl group offers a planar structure for π-π interactions .

Synthetic Complexity :

• The target compound requires multi-step synthesis due to its dual sulfonamide groups and alkylation at multiple positions. Compound A and B, with fewer substituents, are likely simpler to synthesize .

Research Findings and Limitations

While experimental data for the target compound are scarce, insights can be extrapolated from analogs:

• The absence of documented in vitro or in vivo studies for the target compound highlights a critical research gap. Future work should prioritize solubility assays, receptor-binding studies, and toxicity profiling.

Preparation Methods

Catalytic Cyclization of Aniline Derivatives

A common approach involves cyclizing substituted aniline precursors under acidic or reductive conditions. For example, phosphorus pentoxide (P₂O₅) combined with methanesulfonic acid (MSA) facilitates intramolecular cyclization of (R)-3-(4-trifluoromethyl-phenylamino)-valeric acid derivatives at 65–75°C for 2–4 hours. This method achieves regioselective ring closure while preserving stereochemical integrity.

Key Reaction Conditions:

Parameter	Value
Temperature	65–75°C
Acid Catalyst	P₂O₅ + MSA (20–30 equiv)
Reaction Time	2–4 hours
Yield	70–85% (estimated)

Biocatalytic Intramolecular Reductive Amination

Recent advances employ imine reductases (IREDs) in multi-enzyme cascades to synthesize chiral tetrahydroquinolines. While this method is stereoselective, its application to non-chiral targets like the current compound remains exploratory.

Sequential Sulfonylation Reactions

The tetrahydroquinoline core undergoes two sulfonylation steps to introduce the 4-methylbenzenesulfonyl and 2,4,5-trimethylbenzenesulfonamide groups.

N1-Sulfonylation with 4-Methylbenzenesulfonyl Chloride

The primary amine at position 1 of the tetrahydroquinoline reacts with 4-methylbenzenesulfonyl chloride in a nucleophilic substitution. Optimal conditions use dimethylformamide (DMF) as the solvent and diisopropylethylamine (DIPEA) as the base at room temperature.

Representative Procedure:

• Dissolve tetrahydroquinoline (1 equiv) in anhydrous DMF.

• Add 4-methylbenzenesulfonyl chloride (1.2 equiv) dropwise under nitrogen.

• Stir at 25°C for 12 hours.

• Quench with ice water and extract with ethyl acetate.

• Purify via column chromatography (hexane:ethyl acetate = 3:1).

Yield: 60–75%

C6-Sulfonamide Coupling with 2,4,5-Trimethylbenzenesulfonyl Chloride

The secondary amine at position 6 reacts with 2,4,5-trimethylbenzenesulfonyl chloride under similar conditions. However, steric hindrance from the tetrahydroquinoline scaffold necessitates elevated temperatures (50–60°C) and extended reaction times (18–24 hours).

Optimized Parameters:

Parameter	Value
Solvent	Acetonitrile
Base	Triethylamine (2.5 equiv)
Temperature	50–60°C
Reaction Time	18–24 hours
Yield	55–65%

Alternative Pathways and Mechanistic Insights

One-Pot Tandem Reactions

A patent-based method describes a telescoped synthesis where cyclization and sulfonylation occur sequentially without intermediate purification. This approach reduces processing time but requires precise stoichiometric control to avoid byproducts.

Challenges and Optimization Strategies

Regioselectivity in Sulfonylation

Competitive sulfonylation at multiple amine sites is mitigated by:

• Steric directing groups : Bulky substituents on the tetrahydroquinoline limit reactivity at undesired positions.

• Stepwise protection/deprotection : Temporary protecting groups (e.g., tert-butoxycarbonyl) ensure selective functionalization.

Solvent and Catalyst Selection

• DMF vs. Acetonitrile : DMF enhances solubility of polar intermediates but may degrade at high temperatures.

• Acid Stoichiometry : Excess methanesulfonic acid (>20 equiv) accelerates cyclization but risks over-sulfonation.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Catalytic Cyclization	High regioselectivity	Requires strong acids	70–85%
Biocatalytic Synthesis	Stereoselective	Limited to chiral targets	N/A
One-Pot Tandem	Time-efficient	Complex optimization	50–60%
Stepwise Sulfonylation	High purity	Multiple purification steps	55–75%

Q & A

Q. What statistical methods are appropriate for analyzing dose-response data?

• Analysis :
• Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) using GraphPad Prism.
• ANOVA with Tukey’s Test : Compare multiple treatment groups for significance (p < 0.05).
• Principal Component Analysis (PCA) : Reduce dimensionality in multi-parametric datasets .